molecular formula C12H11NO3S2 B215199 6-(Benzylsulfanyl)pyridine-3-sulfonic acid

6-(Benzylsulfanyl)pyridine-3-sulfonic acid

Cat. No. B215199
M. Wt: 281.4 g/mol
InChI Key: UMKKNGSOOFISJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(Benzylsulfanyl)pyridine-3-sulfonic acid is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound is known for its potential use in the treatment of various diseases, including cancer and diabetes.

Mechanism of Action

The mechanism of action of 6-(Benzylsulfanyl)pyridine-3-sulfonic acid involves the inhibition of certain enzymes and pathways that are involved in cancer cell growth and glucose metabolism. Specifically, this compound has been found to inhibit the activity of the enzyme hexokinase, which is involved in the first step of glucose metabolism. It has also been found to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(Benzylsulfanyl)pyridine-3-sulfonic acid are still being studied. However, it has been found to have hypoglycemic effects in animal models, making it a potential treatment for diabetes. It has also been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(Benzylsulfanyl)pyridine-3-sulfonic acid in lab experiments include its potential therapeutic applications in the treatment of cancer and diabetes. Its mechanism of action has also been well-studied, making it a useful tool for researchers studying cancer cell growth and glucose metabolism. However, limitations include the need for further research to determine its safety and efficacy in human subjects.

Future Directions

For research on 6-(Benzylsulfanyl)pyridine-3-sulfonic acid include further studies on its mechanism of action and potential therapeutic applications. Researchers may also investigate the safety and efficacy of this compound in human subjects. Additionally, studies may focus on the development of new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 6-(Benzylsulfanyl)pyridine-3-sulfonic acid involves the reaction of 3-chloropyridine with sodium benzyl mercaptide in the presence of sodium hydroxide. The resulting product is then oxidized using hydrogen peroxide to yield 6-(Benzylsulfanyl)pyridine-3-sulfonic acid.

Scientific Research Applications

6-(Benzylsulfanyl)pyridine-3-sulfonic acid has been studied extensively in the field of medicinal chemistry. It has been found to have potential therapeutic applications in the treatment of cancer, diabetes, and other diseases. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. It has also been found to have hypoglycemic effects, making it a potential treatment for diabetes.

properties

Product Name

6-(Benzylsulfanyl)pyridine-3-sulfonic acid

Molecular Formula

C12H11NO3S2

Molecular Weight

281.4 g/mol

IUPAC Name

6-benzylsulfanylpyridine-3-sulfonic acid

InChI

InChI=1S/C12H11NO3S2/c14-18(15,16)11-6-7-12(13-8-11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,15,16)

InChI Key

UMKKNGSOOFISJQ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CSC2=NC=C(C=C2)S(=O)(=O)O

Canonical SMILES

C1=CC=C(C=C1)CSC2=[NH+]C=C(C=C2)S(=O)(=O)[O-]

solubility

42.2 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.